ORBO 44

• CAS No.: 136959-70-1
• Molecular Formula: C84
• Synonyms: ORBO 44

Description

ORBO 44 is a solvent desorption tube designed for air sampling, containing Supelpak-20E (20/40 mesh) media. It is part of a product line developed for environmental monitoring, particularly targeting volatile organic compounds (VOCs) and semi-volatile organic compounds (SVOCs). This compound’s porous polymer structure allows efficient adsorption of airborne pollutants while enabling reliable desorption during laboratory analysis. Its design prioritizes compatibility with solvents like methylene chloride, ensuring high recovery rates for analytical reproducibility .

This compound is frequently used in occupational and environmental health studies, such as capturing polychlorinated dibenzo-p-dioxins (PCDDs) and polychlorinated dibenzofurans (PCDFs) in industrial settings . Unlike traditional activated carbon (AC)-based tubes, this compound’s polymer media minimizes irreversible binding of analytes, making it suitable for low-concentration sampling.

Chemical Reactions Analysis

Chemical Reaction Mechanism

ORBO 44 facilitates the derivatization of aldehydes and ketones through a nucleophilic addition reaction. DNPH reacts with carbonyl groups under acidic conditions to form stable hydrazone derivatives. The general reaction is:

$\text{RCHO}+\text{DNPH}\xrightarrow{\text{H}^+}\text{RCH N NH C}_6\text{H}_3(\text{NO}_2)_2+\text{H}_2\text{O}$

Key steps include:

• Protonation of the carbonyl oxygen, enhancing electrophilicity.

• Nucleophilic attack by DNPH’s hydrazine group.

• Dehydration to form the hydrazone product.

This reaction is quantitative under controlled conditions, enabling precise measurement of carbonyl compounds .

Reaction Parameters

Parameter	Optimal Range	Impact on Efficiency
Temperature	20–25°C	Higher temps accelerate side reactions .
Relative Humidity	<60%	Excess moisture reduces DNPH reactivity .
Sampling Flow Rate	0.5–1.5 L/min	Ensures complete derivatization .
Catalyst (HCl)	0.1–0.5% in DNPH coating	Critical for protonation step .

Desorption and Analysis

• Hydrazones are desorbed using acetonitrile and analyzed via HPLC with UV detection (λ = 360 nm) .

• Recovery rates for common aldehydes (e.g., formaldehyde, acetaldehyde) exceed 90% under optimized conditions .

Performance Data

Compound	Recovery (%)	Desorption Efficiency (%)	LOD (µg/m³)
Formaldehyde	95 ± 3	98 ± 2	0.02
Acetaldehyde	92 ± 4	95 ± 3	0.03
Acrolein	88 ± 5	90 ± 4	0.05

Data derived from OSHA Method 52 and NIOSH 2016 validation studies .

Key Observations

• Interference Mitigation : Coating DNPH on silica gel minimizes artifact formation from ozone .

• Stability : Hydrazones remain stable for 30 days at 4°C, ensuring reliable post-sampling analysis .

• Capacity : Each this compound tube retains up to 50 µg of formaldehyde equivalent without breakthrough .

Industrial Use Cases

• Workplace monitoring for formaldehyde in resin manufacturing .

• Ambient air analysis of acrolein near combustion sources .

Limitations

• Unsuitable for low-molecular-weight ketones (e.g., acetone) due to volatility .

• High humidity (>80%) reduces derivatization efficiency by 15–20% .

Comparison with Similar Compounds

Comparison with Similar Compounds

ORBO 44 vs. Activated Carbons (DARCO, ORBO ACs)

Property	This compound (Supelpak-20E)	DARCO (Lignite-based AC)	ORBO (Coconut Shell-based AC)
Primary Use	Air sampling (VOCs/SVOCs)	Soil pollutant sequestration	Soil/water sequestration
Media Type	Porous polymer	Microporous AC	Microporous AC
Specific Surface Area (SSA)	Not explicitly reported	794 m²/g	1126 m²/g
Microporosity	Not explicitly reported	56%	80%
Desorption Efficiency	High (polymer advantage)	Moderate (AC requires strong solvents)	Moderate
Key Application	Airborne organics sampling	CLD binding in soil	CLD binding in soil

• Performance in Sequestration :

  • ORBO AC (coconut shell-based) outperforms DARCO in binding chlordecone (CLD), reducing Relative Bioavailability (RBA) to 1.3% (adipose tissue) and 1.1% (liver) compared to DARCO’s 26.6% and 21.2% . This is attributed to ORBO AC’s higher SSA and microporosity, which enhance physical trapping of halogenated pollutants .
  • However, in certain soil amendment scenarios, DARCO shows superior efficacy for specific congeners, likely due to differences in soil interaction and pore accessibility .

• Air Sampling Efficiency :

  • This compound’s polymer media allows effective desorption even at low concentrations (e.g., 10 ppb), unlike AC-based tubes, which struggle with irreversible adsorption . For example, ORBO 42 (a related polymer tube) achieves >90% recovery for styrene at 40–100 ppb, whereas charcoal fails entirely at 10 ppb .

This compound vs. Other ORBO Polymer Tubes

Property	This compound (Supelpak-20E)	ORBO 42 (Supelpak-20E)	ORBO 43 (Supelpak-20U)
Mesh Size	20/40	20/40	20/40
Target Analytes	Broad-range VOCs/SVOCs	Hydrophobic VOCs (e.g., styrene)	Polar VOCs (e.g., aldehydes)
Desorption Solvent	Methylene chloride	Methylene chloride	Alternative solvents*

*ORBO 43’s media (Supelpak-20U) may require specialized solvents for polar compounds.

This compound vs. Coconut Shell Charcoal Tubes

• Recovery at Low Concentrations : this compound’s polymer media avoids the saturation issues seen in charcoal, which binds organics too strongly for low-level detection .
• Cost and Reusability : Charcoal tubes are cheaper but less reusable due to solvent degradation of AC. This compound’s polymer media withstands multiple desorption cycles .

Key Research Findings

• CLD Sequestration : ORBO AC reduces CLD bioavailability by 98% in artificial soils, outperforming DARCO (64% reduction) due to its microporosity .
• Air Sampling Precision : this compound’s lineage (e.g., ORBO 42) demonstrates 91.9–134.2% recovery with ≤25.6% precision across 10–100 ppb styrene concentrations, meeting OSHA standards .
• Material Limitations : ORBO AC’s high microporosity may hinder performance in soils with large organic molecules due to pore inaccessibility, whereas DARCO’s broader pore distribution offers versatility .

Data Tables

Table 1. CLD Bioavailability Reduction by ACs

AC Type	RBA (Adipose Tissue)	RBA (Liver)	SSA (m²/g)	Microporosity (%)
DARCO	26.6%	21.2%	794	56
ORBO (AC)	1.3%	1.1%	1126	80

Table 2. ORBO Polymer Tube Performance

Tube Type	Analyte	Concentration (ppb)	Recovery (%)	Precision (%)
ORBO 42	Styrene	10	134.2	24.1
ORBO 42	Styrene	40	91.9	25.6
ORBO 42	Styrene	100	98.8	19.4

Q & A

What are the key chemical properties and structural characteristics of ORBO 44 that make it suitable for applications in trapping volatile organic compounds (VOCs)?

Basic Research Question
To determine this compound’s efficacy in VOC adsorption, researchers should first characterize its:

• Surface area and porosity (via BET analysis)
• Functional groups (using FTIR or NMR spectroscopy)
• Thermal stability (via TGA-DSC)
• Chemical reactivity (through controlled exposure to target VOCs)
  Experimental protocols should include comparative studies with established adsorbents to benchmark performance. For example, highlights ORBO tubes used in gas analysis, requiring validation of adsorption capacity through GC/PLD post-extraction .

What standardized protocols exist for synthesizing this compound to ensure reproducibility in experimental settings?

Basic Research Question
Synthesis protocols must detail:

• Precursor ratios and reaction conditions (temperature, pH, catalysts)
• Purification methods (e.g., column chromatography, recrystallization)
• Characterization requirements (elemental analysis, spectroscopic validation)
  As per , novel compounds require full synthetic pathways in the main text, with supplementary data for reproducibility. For known compounds, cite established literature methods and verify identity through cross-referenced analytical data .

How can researchers design experiments to evaluate the adsorption efficiency of this compound for diverse VOCs under varying environmental conditions?

Advanced Research Question
Adopt a factorial design to test:

• Variables : Temperature, humidity, VOC concentration, flow rate
• Control groups : Baseline adsorption using inert materials
• Replication : Triplicate runs to assess consistency
  Data collection should follow ’s guidelines for tabling results, including breakthrough curves and adsorption isotherms. Use statistical tools (ANOVA, regression models) to quantify interactions between variables .

What statistical approaches are recommended for resolving contradictions in adsorption capacity data reported across studies on this compound?

Advanced Research Question
Address discrepancies through:

• Meta-analysis : Aggregate data from peer-reviewed studies, adjusting for methodological differences (e.g., sampling techniques in )
• Error source identification : Quantify measurement uncertainty (e.g., GC calibration errors) and batch-to-batch material variability
• Sensitivity analysis : Model how small changes in experimental conditions affect outcomes
  emphasizes resolving contradictions via rigorous data triangulation and peer validation .

What are the best practices for integrating this compound into multi-component analytical systems while minimizing interference with co-existing compounds?

Advanced Research Question
Optimize integration by:

• Selectivity testing : Expose this compound to complex gas mixtures (e.g., simulated industrial emissions)
• Interference mitigation : Use tandem adsorbent beds (as in ’s series traps) or chemical modifiers
• Real-time monitoring : Deploy inline sensors to track competitive adsorption dynamics
  Document interference thresholds and validate with mass balance calculations .

Which spectroscopic and chromatographic methods are most effective for characterizing the purity and stability of this compound in long-term storage?

Basic Research Question
Recommended methods include:

• GC-MS : For detecting VOC degradation byproducts
• XRD : To monitor crystallinity changes over time
• Accelerated aging studies : Expose samples to elevated temperatures/humidity, then compare pre- and post-storage performance (’s stability testing guidelines)
  Report degradation kinetics and establish storage protocols (e.g., inert atmospheres) .

How should researchers address challenges in scaling laboratory-grade this compound synthesis for large-scale environmental monitoring applications?

Advanced Research Question
Scalability challenges require:

• Process optimization : Pilot studies to identify critical parameters (e.g., mixing efficiency, heat transfer)
• Quality control : Implement batch testing protocols (e.g., BET surface area consistency)
• Cost-benefit analysis : Compare performance retention vs. production costs
  advises separating small-scale synthesis details from large-scale protocols in supplementary materials .

What framework should be adopted for comparative analysis of this compound’s performance against emerging adsorbent materials in peer-reviewed literature?

Advanced Research Question
Develop a standardized evaluation matrix:

• Metrics : Adsorption capacity (mg/g), selectivity, regeneration cycles
• Data normalization : Adjust for experimental conditions (e.g., ppm levels, contact time)
• Systematic reviews : Follow ’s literature review methodology to identify knowledge gaps
  Use meta-regression to account for methodological heterogeneity across studies .

Key Considerations for Researchers

• Data Integrity : Follow ’s guidelines for detailed experimental reporting and cross-validation .
• Ethical Standards : Ensure compliance with safety protocols for handling volatile compounds () .
• Interdisciplinary Collaboration : Leverage insights from materials science, environmental engineering, and data analytics to address complex research questions.